Cas no 68449-32-1 (8-chlorotetralin-1-one)

8-Chlorotetralin-1-one is a chlorinated tetralone derivative with significant utility in organic synthesis and pharmaceutical research. Its structure, featuring a chlorinated aromatic ring fused to a cyclohexanone moiety, makes it a versatile intermediate for constructing complex molecules. The compound is particularly valuable in the synthesis of bioactive compounds, including pharmaceuticals and agrochemicals, due to its reactivity at the carbonyl and chloro-substituted positions. Its stability under standard conditions and compatibility with various reaction conditions further enhance its applicability in multi-step synthetic routes. Researchers favor 8-chlorotetralin-1-one for its predictable reactivity and potential to introduce functional diversity in target molecules.
8-chlorotetralin-1-one structure
8-chlorotetralin-1-one structure
Product Name:8-chlorotetralin-1-one
CAS No:68449-32-1
MF:C10H9ClO
MW:180.630861997604
MDL:MFCD06796577
CID:502336
PubChem ID:11367365
Update Time:2025-05-28

8-chlorotetralin-1-one Chemical and Physical Properties

Names and Identifiers

    • 8-Chloro-3,4-dihydronaphthalen-1(2H)-one
    • 1(2H)-Naphthalenone,8-chloro-3,4-dihydro-
    • 8-Chloro-1-tetralone
    • 8-Chloro-3,4-dihydro-2H-naphthalen-1-one
    • 1(2H)-NAPHTHALENONE,8-CHLORO-3,4-DIHYDRO
    • 8-chloro-1,2,3,4-tetrahydro-naphthalen-1-one
    • 8-chloro-3,4-dihydro-1(2H)-naphthalenone
    • 8-chlorotetralone
    • SCHEMBL1339705
    • DTXSID70463668
    • VUPGQWJGLPAGMZ-UHFFFAOYSA-N
    • MFCD06796577
    • CS-0060624
    • 8-CHLORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-ONE
    • 68449-32-1
    • 1(2H)-NAPHTHALENONE, 8-CHLORO-3,4-DIHYDRO-
    • AMY32141
    • FT-0658059
    • A9114
    • FS-2259
    • AKOS006345971
    • 8-Chlorotetralin-1-one
    • DB-074027
    • SY064265
    • 8-chlorotetralin-1-one
    • MDL： MFCD06796577
    • Inchi： 1S/C10H9ClO/c11-8-5-1-3-7-4-2-6-9(12)10(7)8/h1,3,5H,2,4,6H2
    • InChI Key： VUPGQWJGLPAGMZ-UHFFFAOYSA-N
    • SMILES： ClC1=CC=CC2=C1C(CCC2)=O

Computed Properties

  • Exact Mass: 180.03400
  • Monoisotopic Mass: 180.0341926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Color/Form: Yellow to Brown Solid
  • Density: 1.248
  • Boiling Point: 308.3°C at 760 mmHg
  • Flash Point: 146.6°C
  • Refractive Index: 1.578
  • PSA: 17.07000
  • LogP: 2.85900

8-chlorotetralin-1-one Security Information

8-chlorotetralin-1-one Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

8-chlorotetralin-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
Z15470-5g
8-chlorotetralin-1-one
 68449-32-1 98%
5g
 11864CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
Z15470-1g
8-chlorotetralin-1-one
 68449-32-1 98%
1g
 3118CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-JN092-250mg
8-chlorotetralin-1-one
 68449-32-1 95+%
250mg
 1326CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-JN092-100mg
8-chlorotetralin-1-one
 68449-32-1 95+%
100mg
 643CNY 2021-05-08
Chemenu
CM140783-5g
8-Chloro-3,4-dihydro-2H-naphthalen-1-one
 68449-32-1 95%
5g
 $493 2021-08-05
Chemenu
CM140783-10g
8-Chloro-3,4-dihydro-2H-naphthalen-1-one
 68449-32-1 95%
10g
 $821 2021-08-05
Chemenu
CM140783-25g
8-Chloro-3,4-dihydro-2H-naphthalen-1-one
 68449-32-1 95%
25g
 $1478 2021-08-05
Fluorochem
040349-250mg
8-Chloro-3,4-dihydro-2H-naphthalen-1-one
 68449-32-1 97%
250mg
 ￡70.00 2022-03-01
Fluorochem
040349-1g
8-Chloro-3,4-dihydro-2H-naphthalen-1-one
 68449-32-1 97%
1g
 ￡188.00 2022-03-01
Fluorochem
040349-5g
8-Chloro-3,4-dihydro-2H-naphthalen-1-one
 68449-32-1 97%
5g
 ￡689.00 2022-03-01

8-chlorotetralin-1-one Related Literature

Related Categories

68449-32-1 (8-chlorotetralin-1-one) Related Products

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk